![molecular formula C14H28N2O2S B5737568 1-cyclooctyl-4-(ethylsulfonyl)piperazine](/img/structure/B5737568.png)
1-cyclooctyl-4-(ethylsulfonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclooctyl-4-(ethylsulfonyl)piperazine (COES) is a chemical compound that has been widely studied for its potential use as a therapeutic agent. It belongs to the class of piperazine derivatives and has been found to exhibit various biological activities.
Mechanism of Action
The exact mechanism of action of 1-cyclooctyl-4-(ethylsulfonyl)piperazine is not fully understood. However, it has been proposed that this compound may exert its biological effects by interacting with various molecular targets such as ion channels, enzymes, and receptors. For example, this compound has been found to inhibit the activity of voltage-gated sodium channels, which are involved in the propagation of action potentials in neurons. This compound has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to modulate the expression of genes involved in cell cycle regulation, apoptosis, and inflammation. This compound has also been found to affect the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine. In addition, this compound has been shown to alter the levels of various oxidative stress markers such as superoxide dismutase and glutathione peroxidase.
Advantages and Limitations for Lab Experiments
1-cyclooctyl-4-(ethylsulfonyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its biological activities. However, this compound also has some limitations. It has low solubility in aqueous solutions, which can make it difficult to use in some experiments. In addition, this compound has not been extensively studied for its toxicity and safety profile, which can limit its use in certain applications.
Future Directions
There are several future directions for research on 1-cyclooctyl-4-(ethylsulfonyl)piperazine. One area of research could focus on the development of more efficient synthesis methods for this compound, which could improve its yield and purity. Another area of research could focus on the identification of molecular targets for this compound, which could help to elucidate its mechanism of action. Additionally, future research could investigate the potential use of this compound in combination with other therapeutic agents, which could enhance its efficacy and reduce its toxicity. Finally, future research could investigate the potential use of this compound in various animal models of disease, which could provide valuable insights into its therapeutic potential.
Synthesis Methods
The synthesis of 1-cyclooctyl-4-(ethylsulfonyl)piperazine involves the reaction of cyclooctylamine with ethylsulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place under reflux in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by recrystallization or column chromatography. The yield of this compound obtained from this method is typically around 60-70%.
Scientific Research Applications
1-cyclooctyl-4-(ethylsulfonyl)piperazine has been studied extensively for its potential use as a therapeutic agent in various diseases such as cancer, inflammation, and neurological disorders. It has been found to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. This compound has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
1-cyclooctyl-4-ethylsulfonylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H28N2O2S/c1-2-19(17,18)16-12-10-15(11-13-16)14-8-6-4-3-5-7-9-14/h14H,2-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJBHACJQYNDTSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCN(CC1)C2CCCCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H28N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.45 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.